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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959 Get Quote

Introduction
Ganciclovir is a potent antiviral drug effective against cytomegalovirus (CMV) infections.

Chemical modification of ganciclovir, such as the introduction of protecting groups, is a critical

step in the synthesis of its prodrugs, like valganciclovir, which exhibits enhanced bioavailability.

This document provides a detailed protocol for the synthesis of N,O-Ditrityl Ganciclovir, a key

intermediate where the primary hydroxyl group and the N-amino group of the guanine moiety

are protected by trityl groups. This protection strategy allows for selective reactions at other

positions of the ganciclovir molecule. The following protocol is intended for researchers,

scientists, and drug development professionals.

Reaction Scheme
The synthesis involves the reaction of ganciclovir with trityl chloride in the presence of a base

and a catalyst to yield N,O-Ditrityl Ganciclovir.

Chemical Equation:

Ganciclovir + 2 Trityl Chloride --(Triethylamine, DMAP, DMF)--> N,O-Ditrityl Ganciclovir

Experimental Protocol
Materials and Reagents

Ganciclovir
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Trityl chloride

4-Dimethylaminopyridine (DMAP)

Triethylamine

Dimethylformamide (DMF)

Ethyl acetate

Water (deionized)

Equipment
Reaction flask equipped with a stirrer and temperature control

Heating mantle

Filtration apparatus

Standard laboratory glassware

Procedure
Reaction Setup: In a suitable reaction flask, prepare a suspension of ganciclovir (61.5 g,

0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001 mol), and triethylamine (181.3 mL,

1.29 mol) in dimethylformamide (570 mL).[1]

Addition of Trityl Chloride: At 50 °C, add a solution of trityl chloride (178.5 g, 0.64 mol) in

dimethylformamide (570 mL) to the suspension over a period of 25 minutes.[1]

Reaction: Stir the reaction mixture for approximately 9 hours at 50 °C.[1]

Work-up:

Cool the reaction mixture to 10 °C.[1]

Filter the mixture and wash the solid with dimethylformamide (150 mL).[1]
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Warm the filtrate to 20 °C.[1]

Add water in two portions (1350 mL followed by 900 mL) to precipitate the product. Decant

the supernatant.[1]

Add ethyl acetate (1500 mL) to the resulting gummy solid and stir at room temperature for

12 hours.[1]

Isolation and Drying:

Filter the separated solid.

Wash the solid with ethyl acetate (100 mL).[1]

Dry the product at 54 °C to obtain N,O-Ditrityl Ganciclovir as a white solid.[1]

Data Presentation
Table 1: Quantitative Data for the Synthesis of N,O-
Ditrityl Ganciclovir
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Parameter Value Reference

Reactants

Ganciclovir 61.5 g (0.241 mol) [1]

Trityl Chloride 178.5 g (0.64 mol) [1]

Triethylamine 181.3 mL (1.29 mol) [1]

4-Dimethylaminopyridine 142.5 mg (0.001 mol) [1]

Solvent

Dimethylformamide (DMF) 1140 mL (total) [1]

Reaction Conditions

Temperature 50 °C [1]

Reaction Time ~9 hours [1]

Product

Yield 76.0 g (43%) [1]

Appearance White solid [1]

Characterization Data

FT-IR (KBr, cm⁻¹) 3422, 3310, 1681, 1671 [1]

¹H NMR (400 MHz, DMSO-d₆)

δ 3.38 (d, J=4.4 Hz, 2H), 3.52

(m, 1H), 3.87 (m, 3H), 5.41 (s,

2H), 6.46 (brs, 1H), 7.23-7.86

(m, 30H), 7.79 (s, 1H), 10.60

(s, 1H)

[1]

Mass Spec (m/z, DIP) 740.0 (M⁺ + 1) [1]

Visualizations
Diagram 1: Experimental Workflow for the Synthesis of
N,O-Ditrityl Ganciclovir
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Caption: Workflow for N,O-Ditrityl Ganciclovir Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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